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Compound of Interest

Compound Name:

6-[(4-

Chlorophenyl)sulfanyl]nicotinaldeh

yde oxime

CAS No.: 338967-02-5

Cat. No.: B2655977

Get Quote

Application Note: Antimicrobial Profiling of 6-[(4-Chlorophenyl)sulfanyl]nicotinaldehyde
oxime

Executive Summary
This guide details the experimental protocols for evaluating 6-[(4-
Chlorophenyl)sulfanyl]nicotinaldehyde oxime (referred to herein as CPSO-6), a lipophilic

pyridine pharmacophore. While pyridine aldoximes are classically known as

acetylcholinesterase (AChE) reactivators, recent structure-activity relationship (SAR) studies

indicate that introducing a lipophilic para-chlorophenyl thioether moiety at the C6 position

significantly broadens their biological utility.

CPSO-6 exhibits dual-mode antimicrobial action:
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Membrane Disruption: The lipophilic 4-chlorophenylsulfanyl tail facilitates penetration of the

lipid bilayer.

Metal Chelation: The nicotinaldehyde oxime headgroup acts as a bidentate ligand, potentially

sequestering essential metal ions (

,

) required for bacterial metalloenzymes.

Chemical Identity & Preparation
Property Detail

IUPAC Name

(1E)-N-hydroxy-6-[(4-

chlorophenyl)sulfanyl]pyridine-3-carbaldehyde

imine

Molecular Formula

Molecular Weight 264.73 g/mol

Solubility
Soluble in DMSO (>20 mg/mL), DMF; Insoluble

in water.[1]

Storage
-20°C, desiccated, protected from light (oximes

are light-sensitive).

Stock Solution Protocol
Critical Step: Oximes can undergo geometric isomerization (

) or hydrolysis under acidic conditions.

Weigh 10 mg of CPSO-6 powder.

Dissolve in 1 mL of sterile, analytical-grade DMSO (100%) to create a 10,000 µg/mL stock.

Vortex for 30 seconds until fully clear.

Aliquot into amber microtubes (20 µL each) to avoid freeze-thaw cycles.
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Validation: Verify purity via HPLC-UV (254 nm) before use. Peak area should be >98%.

Mechanism of Action (Hypothesis & Pathway)
The antimicrobial efficacy of CPSO-6 relies on its amphiphilic nature. The diagram below

illustrates the proposed pathway where the molecule penetrates the cell wall and disrupts

metalloenzyme function.
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Figure 1: Proposed dual-mechanism of action for CPSO-6 involving membrane

permeabilization and intracellular metalloenzyme sequestration.
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Protocol A: Minimum Inhibitory Concentration (MIC)
Standard: CLSI M07-A10 (Bacteria) / M27-A3 (Yeasts)

Objective: Determine the lowest concentration of CPSO-6 that visibly inhibits growth.

Materials:

Mueller-Hinton Broth (MHB) (cation-adjusted).

96-well microtiter plates (polystyrene, U-bottom).

Resazurin dye (0.01%) (optional, for colorimetric readout).

Test Strains: S. aureus (ATCC 29213), E. coli (ATCC 25922), C. albicans (ATCC 10231).

Workflow:

Inoculum Prep: Adjust bacterial culture to

McFarland standard (

CFU/mL), then dilute 1:100 in MHB.

Plate Setup:

Add 100 µL MHB to columns 2–12.

Add 200 µL of CPSO-6 working solution (e.g., 256 µg/mL in MHB, <1% DMSO) to column

1.

Perform serial 2-fold dilutions from column 1 to 10.

Column 11: Growth Control (Cells + Media + DMSO vehicle).

Column 12: Sterility Control (Media only).

Inoculation: Add 100 µL of diluted inoculum to wells 1–11. Final volume: 200 µL.

Incubation: 37°C for 18–24 hours (Bacteria) or 48 hours (Fungi).
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Readout: Visual turbidity or add 30 µL Resazurin. Blue

Pink indicates growth.

Data Interpretation:

MIC Range (µg/mL) Classification

|

| Highly Potent | |

| Moderate Activity | |

| Weak/Inactive |

Protocol B: Time-Kill Kinetics Assay
Objective: Distinguish between bacteriostatic (growth inhibition) and bactericidal (killing)

activity.

Preparation: Prepare 10 mL of MHB containing CPSO-6 at 4

MIC.

Inoculation: Add bacteria to reach a starting density of

CFU/mL.

Sampling: Incubate at 37°C with shaking (200 rpm).

Time Points: Remove 100 µL aliquots at

hours.

Plating: Serially dilute aliquots in PBS and plate onto nutrient agar.

Calculation: Count colonies after 24h incubation. Plot

vs. Time.
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Bactericidal:

reduction (99.9% kill) within 24h.

Bacteriostatic:

reduction.

Protocol C: Checkpoint Kinase / Biofilm Inhibition
(Crystal Violet)
Rationale: Pyridine derivatives often inhibit biofilm formation, a key resistance factor.

Grow bacteria in 96-well flat-bottom plates with CPSO-6 at Sub-MIC concentrations (e.g.,

MIC,

MIC).

Incubate 24h static at 37°C.

Wash: Gently remove media; wash wells

with PBS to remove planktonic cells.

Stain: Add 0.1% Crystal Violet (15 min).

Solubilize: Wash excess dye, dry, then solubilize bound dye with 30% Acetic Acid.

Quantify: Measure Absorbance at 595 nm.

Safety & Handling (SDS Summary)
Hazards: CPSO-6 contains a chlorophenyl thioether group. Treat as a potential skin

sensitizer and irritant.

Oxime Warning: Oximes can decompose to release hydroxylamine (toxic) upon heating in

acidic media.

Disposal: Incinerate as hazardous organic chemical waste containing sulfur and nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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